2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide

• IUPAC Name: 2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide
• InChI: InChI=1S/C16H12Cl2N2O2/c17-10-5-6-11(13(18)9-10)15(21)7-8-20-14-4-2-1-3-12(14)16(19)22/h1-9,20H,(H2,19,22)/b8-7+
• InChI Key: YOVABDCRZCCORI-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC=CC(=O)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N)N/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H12Cl2N2O2
• Molecular Weight: 335.2 g/mol

Description

The compound is a benzamide derivative. Benzamides are organic compounds containing a carboxamido substituent attached to a benzene ring. They are known to display a wide range of pharmacological properties.

Synthesis Analysis

While specific synthesis methods for your compound were not found, similar compounds such as 3,4-Dichlorophenethylamine can be obtained by reacting 3,4-dichlorophenylacetonitrile with a suspension of lithium aluminum hydride (LiAlH4) in dry diethyl ether in the presence of N2.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques like FT-IR, UV–visible, 1H NMR, HRMS, and single-crystal X-ray diffraction.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied using techniques like FT-IR, UV–visible, 1H NMR, HRMS.

Scientific Research Applications

Dopamine Receptor Agonists Research on compounds like pramipexole, which shows high affinity for dopamine D2-like receptors and is effective in treating Parkinson's disease, highlights the importance of understanding receptor selectivity and efficacy in drug development. This research can provide insights into the design and application of similar compounds in therapeutic contexts (Piercey et al., 1996).

Drug Efficacy and Safety Investigations into the therapeutic efficacy and safety of new compounds, such as sertaconazole for treating Pityriasis versicolor, demonstrate the process of assessing the clinical benefits and potential risks of novel drugs. This process is essential for any compound being considered for medical use, providing a template for research into the applications of "2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide" in therapeutic settings (Nasarre et al., 1992).

Future Directions

While specific future directions for your compound were not found, similar compounds have been studied for their potential in various fields such as medicine, agriculture, and organic synthesis.